Cas no 1361851-87-7 (2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl)

• Product Name: 2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl
• CAS No: 1361851-87-7
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4993984
• Update Time: 2025-11-06

2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl

• Inchi： 1S/C12H6Cl2FNO2/c13-7-1-3-11(14)9(5-7)10-6-8(16(17)18)2-4-12(10)15/h1-6H
• InChI Key： GCMOFBICGAVMDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=CC=C(C=1)[N+](=O)[O-])F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.8
• Topological Polar Surface Area: 45.8

Additional information on 2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl

Comprehensive Overview of 2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl (CAS No. 1361851-87-7): Properties, Applications, and Industry Insights

2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl (CAS No. 1361851-87-7) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This compound belongs to the biphenyl derivatives family, characterized by its distinct substitution pattern of chlorine, fluorine, and nitro groups, which contribute to its reactivity and functional utility. Researchers and industry professionals frequently search for high-purity 2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl due to its critical role in cross-coupling reactions and catalysis.

The growing demand for fluorinated and chlorinated aromatic compounds in drug discovery has positioned CAS 1361851-87-7 as a compound of significant interest. Its molecular structure enables precise modifications in medicinal chemistry, particularly in designing targeted therapies for metabolic and neurological disorders. Recent trends in green chemistry have also spurred innovations in the synthesis of this compound, with emphasis on solvent-free reactions and low-waste processes, aligning with global sustainability goals.

From an industrial perspective, 2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl serves as a key intermediate in the production of advanced electronic materials, such as organic semiconductors and liquid crystal displays (LCDs). Its nitro group offers a reactive site for further functionalization, making it valuable in polymer chemistry and nanotechnology. Manufacturers and suppliers often highlight its thermal stability and compatibility with industrial-scale synthesis, addressing common queries about batch consistency and scalability.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for verifying the purity and structural integrity of CAS 1361851-87-7. Laboratories focusing on quality control prioritize methods to minimize isomeric impurities, a frequent concern among buyers. Additionally, regulatory compliance with REACH and FDA guidelines ensures its safe handling and application in GMP-certified facilities.

Emerging research explores the potential of nitro-biphenyl derivatives in photocatalysis and energy storage, reflecting broader interest in renewable energy solutions. As the scientific community seeks alternatives to traditional petrochemicals, 1361851-87-7 gains attention for its role in bio-based chemical production. This aligns with frequent searches for eco-friendly synthetic routes and carbon-neutral processes in peer-reviewed literature.

In summary, 2,5-Dichloro-2'-fluoro-5'-nitro-biphenyl (CAS No. 1361851-87-7) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span life sciences, electronics, and sustainable technology, making it a focal point for academic and industrial advancements. For detailed technical specifications or custom synthesis inquiries, consult certified suppliers with expertise in halogenated aromatic compounds.